Cas no 29540-81-6 (1-(Trifluoromethanesulfonyl)imidazole)
29540-81-6 structure
Product Name:1-(Trifluoromethanesulfonyl)imidazole
CAS No:29540-81-6
MF:C4H3F3N2O2S
MW:200.139029741287
MDL:MFCD00037891
CID:286891
PubChem ID:253662381
Update Time:2025-04-19
1-(Trifluoromethanesulfonyl)imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,1-[(trifluoromethyl)sulfonyl]-
- 1-(Trifluoromethanesulfonyl)imidazole
- 1-(trifluoromethylsulfonyl)imidazole
- N-Trifluoromethanesulfonyl imidazole
- 1-(trifluoromethanesulphonyl)imidazole
- 1-[(trifluoromethyl)sulfonyl]-1H-imidazole
- 1-[(trifluoromethyl)sulphonyl]-1h-imidazole
- 1-trifluoromethanesulfonic imidazolide
- 1-trifluoromethanesulfonyl-1H-imidazole
- 1-triflylimidazole
- N-Trifluormethylsulfonylimidazole
- trifluoro(imidazolylsulfonyl)methane
- trifluoromethanesulfonylimidazole
- 1-((Trifluoromethyl)sulfonyl)-1H-imidazole
- 1-((Trifluoromethyl)sulphonyl)-1H-imidazole
- 1H-Imidazole, 1-[(trifluoromethyl)sulfonyl]-
- N-Trifluoromethanesulfonylimidazole
- YGABUCCNCBMODG-UHFFFAOYSA-N
- 1-(trifluoromethylsulfonyl)-1H-imidazole
- C4H3F3N2O2S
- E
- NS00049619
- 1H-Imidazole, 1-(trifluoromethylsulfonyl)-
- J-017555
- NSC114260
- 5E5ZM4CKV4
- CS-0129461
- UNII-5E5ZM4CKV4
- T3177
- EINECS 249-686-5
- NSC-270680
- 1-[(Trifluoromethyl)sulfonyl]-1H-imidazole #
- FS-1138
- 1-(Trifluoromethanesulfonyl)imidazole, technical, >=95.0% (RT)
- AKOS006223430
- NSC 270680
- Trifluoromethanesulfonyl imidazole
- 1H-IMIDAZOLE, 1-((TRIFLUOROMETHYL)SULFONYL)-
- NSC-114260
- 29540-81-6
- SCHEMBL79216
- DTXSID00183726
- MFCD00037891
- NSC270680
- NSC 114260
- FT-0605883
- A819953
- T72244
- 1-trifluoromethanesulfonylimidazole
- potassium,1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
-
- MDL： MFCD00037891
- Inchi： 1S/C4H3F3N2O2S/c5-4(6,7)12(10,11)9-2-1-8-3-9/h1-3H
- InChI Key： YGABUCCNCBMODG-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(N1C=NC=C1)(=O)=O
Computed Properties
- Exact Mass: 199.98700
- Monoisotopic Mass: 199.986733
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.9
- Topological Polar Surface Area: 60.3
Experimental Properties
- Color/Form: Not determined
- Density: 1.525 g/mL at 20 °C(lit.)
- Melting Point: 19-21 °C
- Boiling Point: 40°C/10mmHg(lit.)
- Flash Point: 92.7±30.1 °C
- Refractive Index: n20/D 1.416
- PSA: 60.34000
- LogP: 1.66160
- Solubility: Not determined
- Vapor Pressure: 0.1±0.5 mmHg at 25°C
1-(Trifluoromethanesulfonyl)imidazole Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H227-H315-H319
- Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- Hazardous Material transportation number：UN 2810 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： S36/37
-
Hazardous Material Identification：
- HazardClass：6.1(b)
- PackingGroup：III
- Storage Condition：0-10°C
- Safety Term：6.1(b)
- Packing Group：III
- Risk Phrases：R20/21/22
1-(Trifluoromethanesulfonyl)imidazole Customs Data
- HS CODE：2933290090
- Customs Data：
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(Trifluoromethanesulfonyl)imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161434-5g |
1-(Trifluoromethanesulfonyl)imidazole |
29540-81-6 | >98.0%(GC) | 5g |
¥1552.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161434-1g |
1-(Trifluoromethanesulfonyl)imidazole |
29540-81-6 | >98.0%(GC) | 1g |
¥656.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161434-250mg |
1-(Trifluoromethanesulfonyl)imidazole |
29540-81-6 | >98.0%(GC) | 250mg |
¥205.90 | 2023-08-31 | |
| Alichem | A069003106-25g |
1-((Trifluoromethyl)sulfonyl)-1H-imidazole |
29540-81-6 | 95% | 25g |
$348.84 | 2023-09-02 | |
| TRC | T797138-10mg |
1-(Trifluoromethanesulfonyl)imidazole |
29540-81-6 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T797138-50mg |
1-(Trifluoromethanesulfonyl)imidazole |
29540-81-6 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T797138-100mg |
1-(Trifluoromethanesulfonyl)imidazole |
29540-81-6 | 100mg |
$ 80.00 | 2022-06-02 | ||
| Chemenu | CM330077-1g |
1-((Trifluoromethyl)sulfonyl)-1H-imidazole |
29540-81-6 | 95%+ | 1g |
$112 | 2021-08-18 | |
| Apollo Scientific | PC7433-1g |
1-[(Trifluoromethyl)sulphonyl]-1H-imidazole |
29540-81-6 | 97% | 1g |
£70.00 | 2023-09-02 | |
| Apollo Scientific | PC7433-5g |
1-[(Trifluoromethyl)sulphonyl]-1H-imidazole |
29540-81-6 | 97% | 5g |
£137.00 | 2023-09-02 |
1-(Trifluoromethanesulfonyl)imidazole Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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